Cas no 874788-14-4 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 874788-14-4
• MF: C₁₂H₁₇NO₄S₂
• MW: 303.397680997849
• CID: 5787057
• PubChem ID: 16268975
• Update Time: 2025-05-26

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z45510168
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,4-dimethylbenzenesulfonamide
• AKOS016486171
• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide
• N-(1,1-dioxothiolan-3-yl)-3,4-dimethylbenzenesulfonamide
• F2547-0109
• 874788-14-4

• Inchi： 1S/C12H17NO4S2/c1-9-3-4-12(7-10(9)2)19(16,17)13-11-5-6-18(14,15)8-11/h3-4,7,11,13H,5-6,8H2,1-2H3
• InChI Key： APKORENVXQPULS-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NS(C1C=CC(C)=C(C)C=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 303.05990037g/mol
• Monoisotopic Mass: 303.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.1Ų

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide

Research Briefing on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide (CAS: 874788-14-4)

Recent studies on the compound N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3,4-dimethylbenzene-1-sulfonamide (CAS: 874788-14-4) have unveiled promising developments in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has garnered significant attention due to its potential therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug discovery. The compound's unique structural features, including the 1,1-dioxo-1lambda6-thiolan moiety and the dimethylbenzene sulfonamide group, contribute to its biological activity and pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory effects on carbonic anhydrase isoforms, revealing selective inhibition profiles that could be leveraged for targeted therapies. The research team employed X-ray crystallography to elucidate the binding mode of 874788-14-4 within the enzyme's active site, providing crucial insights for structure-activity relationship optimization. Molecular dynamics simulations further supported these findings, demonstrating stable ligand-protein interactions over extended periods.

In parallel research, the compound has shown potential as a modulator of inflammatory pathways. A preclinical study demonstrated its ability to suppress NF-κB signaling at micromolar concentrations, suggesting possible applications in autoimmune diseases and chronic inflammation. The sulfonamide group appears to play a critical role in this activity, with structure-activity relationship studies indicating that modifications to this moiety significantly affect potency and selectivity.

Recent synthetic chemistry advancements have improved the scalability of 874788-14-4 production, addressing previous challenges in yield and purity. A 2024 patent application describes an optimized four-step synthesis with an overall yield of 68%, representing a significant improvement over earlier methods. This development is particularly important as it facilitates further pharmacological evaluation and potential clinical translation.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution characteristics, with the compound demonstrating good blood-brain barrier penetration in rodent studies. These properties, combined with its metabolic stability (t1/2 > 4 hours in human liver microsomes), position 874788-14-4 as a promising lead compound for central nervous system-targeted therapies. However, researchers note that further optimization may be required to reduce plasma protein binding, which currently exceeds 95%.

The compound's safety profile has been preliminarily assessed in acute toxicity studies, showing no significant adverse effects at therapeutic doses. Chronic toxicity evaluations are currently underway, with initial data suggesting good tolerability over 28-day dosing periods. These findings support continued investigation of 874788-14-4 as a potential therapeutic agent, though comprehensive safety assessments will be necessary before clinical development can proceed.

Emerging computational studies have identified structural analogs of 874788-14-4 that may offer improved pharmacological properties. Virtual screening approaches have yielded several promising candidates with enhanced binding affinities for target proteins while maintaining favorable drug-like characteristics. These developments highlight the compound's value as both a potential therapeutic agent and a structural template for further medicinal chemistry optimization.

Looking forward, research efforts are focusing on expanding the therapeutic applications of 874788-14-4 and its derivatives. Current investigations include evaluation of anticancer activity through modulation of tumor metabolism, as well as exploration of antimicrobial properties against drug-resistant pathogens. The compound's versatile chemical scaffold and demonstrated biological activities position it as an important subject for continued research in chemical biology and drug discovery.